Cas no 1501254-03-0 (2-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-one)

• Product Name: 2-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-one
• CAS No: 1501254-03-0
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5888116
• PubChem ID: 82613578
• Update Time: 2025-08-05

2-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-one
• 1501254-03-0
• 2-amino-1-[2-(1H-pyrazol-1-yl)phenyl]propan-1-one
• EN300-1768937

• Inchi： 1S/C12H13N3O/c1-9(13)12(16)10-5-2-3-6-11(10)15-8-4-7-14-15/h2-9H,13H2,1H3
• InChI Key： QNSSZAPWPFVTQU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N)C1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-2-(1H-pyrazol-1-yl)phenylpropan-1-one

2-Amino-1-(2-(1H-Pyrazol-1-Yl)Phenyl)Propan-1-One: A Comprehensive Overview

2-Amino-1-(2-(1H-pyrazol-1-yl)phenyl)propan-1-one, also known by its CAS registry number CAS No. 1501254-03-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an amino group, a pyrazole ring, and a ketone functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The molecular structure of 2-amino-1-(2-(1H-pyrazol-1-yl)phenyl)propan-1-one is intriguing due to the combination of aromatic heterocycles and aliphatic chains. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's stability and reactivity. This structure has been studied extensively in recent years, particularly in the context of its potential as a building block for more complex molecules with bioactive properties.

Recent studies have highlighted the importance of CAS No. 1501254-03-0 in medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, particularly those with potential anti-inflammatory or anticancer properties. The amino group in the molecule serves as a reactive site for various chemical transformations, enabling the creation of derivatives with enhanced pharmacological activity.

In terms of synthesis, 2-amino-1-(2-(1H-pyrazol-1-yl)phenyl)propan-1-one can be prepared through several routes, including condensation reactions and coupling reactions. These methods leverage the reactivity of the amino and ketone groups to form stable bonds with other functional groups. The choice of synthesis method depends on the desired product and the availability of starting materials.

The pharmacological activity of this compound has been a focal point in recent research. Studies have shown that derivatives of CAS No. 1501254-03-0 exhibit promising anti-inflammatory effects by modulating key inflammatory pathways. Additionally, some derivatives have demonstrated potential anticancer activity by inhibiting tumor growth and inducing apoptosis in cancer cells.

In conclusion, 2-amino-1-(2-(1H-pyrazol-1-Yl)Phenyl)Propan-I-One, or CAS No. 1501254-O3-O, is a compound with significant potential in drug discovery and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive compounds. As research continues to uncover new applications for this compound, its role in advancing medicinal chemistry is expected to grow further.